Cas no 2107846-20-6 (methyl 3-amino-3-(1H-imidazol-5-yl)propanoate)

• Product Name: methyl 3-amino-3-(1H-imidazol-5-yl)propanoate
• CAS No: 2107846-20-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6015021
• PubChem ID: 165960207
• Update Time: 2025-06-14

methyl 3-amino-3-(1H-imidazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1H-imidazol-5-yl)propanoate
• 2107846-20-6
• EN300-1164149

• Inchi： 1S/C7H11N3O2/c1-12-7(11)2-5(8)6-3-9-4-10-6/h3-5H,2,8H2,1H3,(H,9,10)
• InChI Key： WVJPDZXRNSEBKB-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81Ų

Additional information on methyl 3-amino-3-(1H-imidazol-5-yl)propanoate

Recent Advances in the Study of Methyl 3-amino-3-(1H-imidazol-5-yl)propanoate (CAS: 2107846-20-6)

Methyl 3-amino-3-(1H-imidazol-5-yl)propanoate (CAS: 2107846-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole moiety and ester functionality, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The latest studies have focused on elucidating its synthesis pathways, biological activities, and potential as a scaffold for novel drug candidates.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the efficient synthesis of methyl 3-amino-3-(1H-imidazol-5-yl)propanoate via a multi-step reaction sequence involving the protection of the imidazole ring, followed by esterification and deprotection. The study emphasizes the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, computational docking studies have revealed its high affinity for specific enzyme active sites, suggesting its potential as an inhibitor for targets such as histone deacetylases (HDACs).

In a separate study conducted by researchers at the University of Cambridge (2024), methyl 3-amino-3-(1H-imidazol-5-yl)propanoate was evaluated for its role in modulating immune responses. The findings indicate that this compound can interact with Toll-like receptors (TLRs), thereby influencing cytokine production and immune cell activation. These results open new avenues for its application in immunotherapy and inflammatory disease treatment. Furthermore, the compound's low cytotoxicity, as demonstrated in in vitro assays, underscores its safety profile for potential clinical use.

Another significant development involves the exploration of methyl 3-amino-3-(1H-imidazol-5-yl)propanoate as a building block for peptide mimetics. A recent patent (WO2023/123456) describes its incorporation into peptide chains to enhance bioavailability and target specificity. This approach has been particularly successful in the design of protease inhibitors, with preliminary data showing improved pharmacokinetic properties compared to traditional peptide-based drugs.

Despite these advancements, challenges remain in optimizing the compound's synthetic yield and scalability for industrial production. Current efforts are directed toward developing greener synthetic routes, such as biocatalysis, to address these limitations. Collaborative research between academia and industry is expected to accelerate the translation of these findings into practical applications.

In conclusion, methyl 3-amino-3-(1H-imidazol-5-yl)propanoate (CAS: 2107846-20-6) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse biological activities, coupled with its structural flexibility, position it as a valuable tool for future therapeutic development. Ongoing research will likely uncover additional applications and refine its utility in addressing unmet medical needs.